[(3S,5S,8R,9S,10S,13R,14S,15R,17R)-15-Acetyloxy-14-hydroxy-10,13-dimethyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate
[(3S,5S,8R,9S,10S,13R,14S,15R,17R)-15-Acetyloxy-14-hydroxy-10,13-dimethyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate
Brand Name:
Vulcanchem
CAS No.:
14155-62-5
VCID:
VC0077589
InChI:
InChI=1S/C27H38O7/c1-15(28)33-19-7-9-25(3)18(12-19)5-6-21-20(25)8-10-26(4)22(17-11-24(30)32-14-17)13-23(27(21,26)31)34-16(2)29/h11,18-23,31H,5-10,12-14H2,1-4H3/t18-,19-,20-,21+,22+,23+,25-,26+,27+/m0/s1
SMILES:
CC(=O)OC1CCC2(C(C1)CCC3C2CCC4(C3(C(CC4C5=CC(=O)OC5)OC(=O)C)O)C)C
Molecular Formula:
C27H38O7
Molecular Weight:
474.6 g/mol
[(3S,5S,8R,9S,10S,13R,14S,15R,17R)-15-Acetyloxy-14-hydroxy-10,13-dimethyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate
CAS No.: 14155-62-5
Main Products
VCID: VC0077589
Molecular Formula: C27H38O7
Molecular Weight: 474.6 g/mol
![[(3S,5S,8R,9S,10S,13R,14S,15R,17R)-15-Acetyloxy-14-hydroxy-10,13-dimethyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate - 14155-62-5](/images/no_structure.jpg)
| CAS No. | 14155-62-5 |
|---|---|
| Product Name | [(3S,5S,8R,9S,10S,13R,14S,15R,17R)-15-Acetyloxy-14-hydroxy-10,13-dimethyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate |
| Molecular Formula | C27H38O7 |
| Molecular Weight | 474.6 g/mol |
| IUPAC Name | [(3S,5S,8R,9S,10S,13R,14S,15R,17R)-15-acetyloxy-14-hydroxy-10,13-dimethyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C27H38O7/c1-15(28)33-19-7-9-25(3)18(12-19)5-6-21-20(25)8-10-26(4)22(17-11-24(30)32-14-17)13-23(27(21,26)31)34-16(2)29/h11,18-23,31H,5-10,12-14H2,1-4H3/t18-,19-,20-,21+,22+,23+,25-,26+,27+/m0/s1 |
| Standard InChIKey | SPHCTXPYSOATFO-UPFWHWMBSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1CC[C@]2([C@H](C1)CC[C@@H]3[C@@H]2CC[C@]4([C@@]3([C@@H](C[C@@H]4C5=CC(=O)OC5)OC(=O)C)O)C)C |
| SMILES | CC(=O)OC1CCC2(C(C1)CCC3C2CCC4(C3(C(CC4C5=CC(=O)OC5)OC(=O)C)O)C)C |
| Canonical SMILES | CC(=O)OC1CCC2(C(C1)CCC3C2CCC4(C3(C(CC4C5=CC(=O)OC5)OC(=O)C)O)C)C |
| Synonyms | 3β,15β-Di(acetyloxy)-14-hydroxy-5α-card-20(22)-enolide |
| PubChem Compound | 23252527 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume